Cas no 87087-21-6 (trans-3-(isoquinolin-5-yl)acrylic Acid)

• Product Name: trans-3-(isoquinolin-5-yl)acrylic Acid
• CAS No: 87087-21-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 1860961
• PubChem ID: 62812808
• Update Time: 2025-05-26

trans-3-(isoquinolin-5-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-isoquinolyl)prop-2-enoic acid
• trans-3-(isoquinolin-5-yl)acrylic acid
• CS-0270752
• SCHEMBL22319877
• EN300-1857268
• 3-(ISOQUINOLIN-5-YL)PROP-2-ENOIC ACID
• (E)-3-isoquinolin-5-ylprop-2-enoic acid
• DB-309437
• 87087-21-6
• (2E)-3-(ISOQUINOLIN-5-YL)PROP-2-ENOIC ACID
• EN300-1457201
• (E)-3-(Isoquinolin-5-yl)acrylic acid
• 2-Propenoic acid, 3-(5-isoquinolinyl)-, (E)-
• trans-3-(isoquinolin-5-yl)acrylic Acid

• MDL： MFCD06205899
• Inchi： 1S/C12H9NO2/c14-12(15)5-4-9-2-1-3-10-8-13-7-6-11(9)10/h1-8H,(H,14,15)/b5-4+
• InChI Key： LTRLMZADZIVBNC-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1=CC=CC2C=NC=CC=21)=O

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų